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Compound of Interest

Compound Name: 4-Hydroxyantipyrine-D3

Cat. No.: B13842875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyantipyrine-D3, a

deuterated metabolite of the probe drug antipyrine. It is intended to serve as a valuable

resource for researchers in drug metabolism, pharmacokinetics, and related fields. This guide

covers the commercial availability of 4-Hydroxyantipyrine-D3, with a focus on custom

synthesis, and provides detailed experimental protocols for its analysis.

Commercial Availability and Suppliers
Direct commercial suppliers of 4-Hydroxyantipyrine-D3 are not readily available in catalog

listings. However, the scientific community can procure this deuterated standard through

custom synthesis services offered by specialized chemical companies. These companies have

extensive experience in stable isotope labeling and can provide high-purity 4-
Hydroxyantipyrine-D3 tailored to specific research needs.

Below is a table summarizing key companies that offer custom synthesis of deuterated

compounds. Researchers are encouraged to contact these suppliers directly to inquire about

the synthesis of 4-Hydroxyantipyrine-D3.
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Supplier Service Key Features Website

Cambridge Isotope

Laboratories, Inc.
Custom Synthesis

World leader in stable

isotope-labeled

compounds, cGMP

production

capabilities.[1][2][3]

--INVALID-LINK--

Toronto Research

Chemicals (TRC)
Custom Synthesis

Manufactures

complex organic

chemicals for

biomedical research,

extensive catalog of

stable labeled

standards.[4][5]

--INVALID-LINK--

Alsachim, a Shimadzu

Group Company
Custom Synthesis

Specializes in stable

isotope-labeled

internal standards,

metabolites, and

building blocks for

bioanalysis.[6][7][8]

--INVALID-LINK--

Cerilliant Corporation
Custom Reference

Materials

Provides certified

reference materials,

including stable-

isotope labeled

compounds for

various testing

applications.[9][10]

--INVALID-LINK--

Revvity
Stable Isotope

Labeling Services

Offers custom

synthesis of stable

isotope-labeled

chemicals with

technical support

throughout the

process.[11]

--INVALID-LINK--
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Alfa Chemistry
Custom Synthesis

Service

Provides custom

synthesis of

deuterated

compounds, including

starting materials,

intermediates, and

final products.[12]

--INVALID-LINK--

Antipyrine Metabolism Signaling Pathway
Antipyrine is extensively metabolized in the liver by cytochrome P450 (CYP) enzymes into

several major metabolites, including 4-hydroxyantipyrine. The metabolic pathway is a key area

of study in drug development to understand enzyme kinetics and potential drug-drug

interactions.
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Antipyrine CYP1A2, CYP2C9,
CYP2C19, CYP3A4

Oxidation

4-Hydroxyantipyrine

Other Metabolites
(e.g., Norantipyrine,

3-Hydroxymethylantipyrine)

Antipyrine or Precursor

Deuteration Reaction
(e.g., with D2O or deuterated reagent)

Purification of
Deuterated Intermediate

Hydroxylation Reaction

Final Purification of
4-Hydroxyantipyrine-D3

Characterization
(NMR, MS)

 

Sample Preparation
(e.g., Protein Precipitation,

Solid Phase Extraction)

LC Separation
(Reversed-Phase C18 column)

MS/MS Detection
(ESI+, MRM mode)

Data Analysis and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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